4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(2,6-dimethylpyrimidin-4-yl)oxy-N-(2-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H21FN4O2/c1-12-11-17(21-13(2)20-12)25-14-7-9-23(10-8-14)18(24)22-16-6-4-3-5-15(16)19/h3-6,11,14H,7-10H2,1-2H3,(H,22,24)
• InChI Key: QMGWEOUMBAVUNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol

Description

4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide, also known as JNJ-40411813, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine carboxamides and has been found to exhibit promising biological activities.

Scientific Research Applications

Central Nervous System (CNS) Drug Synthesis

Research into compounds with heterocycles, including piperidine and pyrimidine, has shown promising potential in synthesizing novel CNS acting drugs. These compounds are explored for their ability to replace carbon in a benzene ring, forming structures that may have effects ranging from depression to convulsion in CNS disorders. This exploration underlines the importance of these functional chemical groups in developing lead molecules for CNS activity, highlighting the relevance of 4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide in this context (Saganuwan, 2017).

Dipeptidyl Peptidase IV (DPP IV) Inhibition

DPP IV inhibitors are crucial in the treatment of type 2 diabetes mellitus (T2DM), with piperidine and pyrimidine-based structures being significant in this area. The review of patents from 2006 showcases the development of inhibitors targeting the DPP IV enzyme to prevent the degradation of incretin molecules, essential for promoting insulin secretion. This research area's ongoing intensity reflects the quest for molecules with improved efficacy and minimal side effects, where structures like 4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide could offer new therapeutic avenues (Mendieta, Tarragó, & Giralt, 2011).

Stereochemistry and Pharmacological Profile Improvement

The stereochemistry of compounds such as phenylpiracetam demonstrates the significant impact of molecular configuration on the pharmacological properties of CNS agents. This research indicates that the chirality and structural nuances of compounds can directly relate to their efficacy in treating cognitive impairments, offering insights into how modifications in structures akin to 4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide could enhance therapeutic profiles (Veinberg et al., 2015).

Synthesis of N-Heterocycles via Sulfinimines

The use of tert-butanesulfinamide in asymmetric synthesis offers a pathway to a variety of structurally diverse N-heterocycles, including piperidines. This methodology is crucial for generating compounds that serve as structural motifs in both natural products and therapeutic agents, underscoring the synthetic utility of chemical frameworks related to 4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(2-fluorophenyl)piperidine-1-carboxamide in medicinal chemistry (Philip et al., 2020).